Cas no 474709-83-6 (1-(4-Fluorophenyl)cyclopropanamine)

• Product Name: 1-(4-Fluorophenyl)cyclopropanamine
• CAS No: 474709-83-6
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD07374474
• CID: 833018
• PubChem ID: 12983147
• Update Time: 2025-05-19

1-(4-Fluorophenyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUORO-PHENYL)-CYCLOPROPYLAMINE
• 1-(4-fluorophenyl)cyclopropan-1-amine
• 1-(4-fluorophenyl)cyclopropanamine hydrochloride
• 1-(4-FLUOROPHENYL)CYCLOPROPYLAMINE,
• Cyclopropanamine, 1-(4-fluorophenyl)-
• 1-(4-Fluorophenyl)cyclopropanamine
• 1-(4-Fluorophenyl)cyclopropylamine
• 1-(4-fluorophenyl) cyclopropanamine
• JZDJCPUJSHPOJP-UHFFFAOYSA-N
• 1-(4-fluorophenyl)-1-cyclopropanamine
• AB39550
• SY185544
• ST2415014
• V6092
• CS-W020619
• DTXSID30514362
• SCHEMBL56590
• Z381654558
• 474709-83-6
• 1-(4-Fluorophenyl)-cyclopropanamine
• AS-17992
• AKOS000773666
• MFCD07374474
• EN300-69788

• MDL： MFCD07374474
• Inchi： 1S/C9H10FN/c10-8-3-1-7(2-4-8)9(11)5-6-9/h1-4H,5-6,11H2
• InChI Key： JZDJCPUJSHPOJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CC1)N

Computed Properties

• Exact Mass: 151.08000
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.2

Experimental Properties

• PSA: 26.02000
• LogP: 2.47380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluorophenyl)cyclopropanamine

1-(4-Fluorophenyl)cyclopropanamine: A Comprehensive Overview

1-(4-Fluorophenyl)cyclopropanamine (CAS No. 474709-83-6) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its cyclopropane ring fused with a fluorophenyl group, exhibits intriguing properties that make it a valuable subject for research and development. In this article, we will delve into the structural features, synthesis methods, pharmacological applications, and the latest advancements in understanding this compound.

The molecular structure of 1-(4-Fluorophenyl)cyclopropanamine is defined by a cyclopropane ring attached to a 4-fluorophenyl group. The cyclopropane moiety is known for its high ring strain, which can influence the compound's reactivity and stability. The presence of the fluorine atom in the phenyl ring introduces additional electronic effects, enhancing the compound's potential for various applications. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological systems and its suitability for advanced materials.

Synthesis and Characterization

The synthesis of 1-(4-Fluorophenyl)cyclopropanamine involves a multi-step process that typically begins with the preparation of intermediates such as 4-fluorophenyl compounds. One common approach is the Friedel-Crafts alkylation reaction, which allows for the formation of the cyclopropane ring under controlled conditions. Advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's purity and structure. These methods ensure that the final product meets rigorous quality standards required for both academic research and industrial applications.

Pharmacological Applications

Recent research has focused on exploring the pharmacological potential of 1-(4-Fluorophenyl)cyclopropanamine. Studies have demonstrated its ability to modulate key biological pathways, making it a promising candidate for drug development. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed potential therapeutic applications in treating conditions such as hypertension and neurodegenerative diseases. Additionally, its unique chemical properties enable it to serve as a scaffold for designing more potent drug candidates with improved bioavailability.

Materials Science Applications

Beyond pharmacology, 1-(4-Fluorophenyl)cyclopropanamine has shown promise in materials science. Its rigid structure and electronic properties make it an ideal candidate for use in organic electronics and advanced polymers. Researchers have explored its potential as a building block for constructing novel materials with enhanced conductivity and mechanical stability. Recent breakthroughs in nanotechnology have further expanded its application scope, particularly in the development of sensors and flexible electronics.

Future Directions

The future of 1-(4-Fluorophenyl)cyclopropanamine lies in leveraging its unique properties to address emerging challenges in science and technology. Ongoing studies aim to optimize its synthesis process for large-scale production while maintaining high purity levels. Furthermore, interdisciplinary research collaborations are expected to unlock new avenues for its application in fields such as biotechnology and environmental science.

In conclusion, 1-(4-Fluorophenyl)cyclopropanamine (CAS No. 474709-83-6) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and wide-ranging applications position it as a key player in both academic research and industrial innovation. As advancements continue to unfold, this compound will undoubtedly contribute significantly to shaping the future of science and technology.